2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[(4-oxo-7-phenyl-3-propan-2-yl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C24H24N4O2S/c1-15(2)28-23(30)22-21(18(13-25-22)17-10-5-4-6-11-17)27-24(28)31-14-20(29)26-19-12-8-7-9-16(19)3/h4-13,15,25H,14H2,1-3H3,(H,26,29)
• InChI Key: WGPBPMVQXHDALR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C(C)C)NC=C3C4=CC=CC=C4
• Molecular Formula: C24H24N4O2S
• Molecular Weight: 432.5 g/mol

Description

2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C24H24N4O2S and its molecular weight is 432.54. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for PET Imaging

A study by Dollé et al. (2008) focused on the radiosynthesis of [18F]PBR111, a compound within the same series as the requested chemical, highlighting its use in positron emission tomography (PET) imaging to selectively target the translocator protein (18 kDa). This research underscores the potential of such compounds in enhancing neuroimaging techniques and understanding neurological diseases at a molecular level (Dollé et al., 2008).

Antimicrobial Activity

Research by Bondock et al. (2008) explored the antimicrobial properties of new heterocycles incorporating the antipyrine moiety, demonstrating the chemical's relevance in developing novel antimicrobial agents. This study showcases the potential of such compounds in addressing the growing concern over antibiotic resistance and the need for new antimicrobial drugs (Bondock et al., 2008).

Antioxidant Properties

Dhakhda, Bhatt, and Bhatt (2021) synthesized and tested a series of compounds, including 2-(4-phenyl-6-p-tolylpyrimidin-2-ylthio)-N-(4-substituted phenyl)acetamides, for their antioxidant activity. Their findings indicate the importance of these compounds in developing antioxidant therapies, which could play a crucial role in preventing or treating oxidative stress-related diseases (Dhakhda, Bhatt, & Bhatt, 2021).

Anti-inflammatory Applications

Amr, Sabry, and Abdulla (2007) investigated the anti-inflammatory activity of heterocyclic systems fused to a thiophene moiety, utilizing a starting material closely related to the requested compound. Their research contributes to the development of new anti-inflammatory agents, which could offer alternative treatments for inflammation-related disorders (Amr, Sabry, & Abdulla, 2007).